Cas no 109661-96-3 (Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]-)

• Product Name: Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]-
• CAS No: 109661-96-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 1188770
• PubChem ID: 53406292
• Update Time: 2025-10-30

Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]-
• 1-[4-(2-Chloroethoxy)-2-hydroxyphenyl]ethanone
• SCHEMBL2496111
• 1-[4-(2-chloroethoxy)-2-hydroxy-phenyl]ethanone
• AKOS017342915
• 1-(4-(2-Chloroethoxy)-2-hydroxyphenyl)ethanone
• E72077
• WS-01580
• 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]ethan-1-one
• 1-[4-(2-CHLORO-ETHOXY)-2-HYDROXY-PHENYL]-ETHANONE
• 109661-96-3

• Inchi： 1S/C10H11ClO3/c1-7(12)9-3-2-8(6-10(9)13)14-5-4-11/h2-3,6,13H,4-5H2,1H3
• InChI Key： LQZIFKPHHRXCLE-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC(C(C)=O)=C(C=1)O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]-

Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]- (CAS No. 109661-96-3): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]-, identified by its CAS number 109661-96-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both hydroxyl and chloroethoxy functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

The structural motif of Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]- consists of an ethanone backbone substituted with a phenyl ring that bears both a hydroxyl group at the 2-position and a 2-chloroethoxy group at the 4-position. This arrangement confers upon the molecule distinct chemical properties that make it valuable in various synthetic pathways. The hydroxyl group can participate in hydrogen bonding interactions, enhancing its solubility in polar solvents and facilitating its incorporation into larger biomolecular systems. Conversely, the chloroethoxy substituent introduces electrophilic centers that can undergo nucleophilic substitution reactions, allowing for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural features. The combination of hydroxyl and halogenated ether groups has been shown to enhance binding affinity to biological targets, making such compounds attractive candidates for medicinal chemistry campaigns. For instance, derivatives of this class have been investigated for their interactions with enzymes and receptors involved in metabolic pathways and signal transduction.

One notable area of research involving Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]- is its role as a precursor in the synthesis of novel antimicrobial agents. The phenolic hydroxyl group can be easily modified to introduce additional pharmacophores that improve antimicrobial activity. Recent studies have demonstrated that compounds with similar scaffolds exhibit promising efficacy against resistant bacterial strains, highlighting the importance of this class of molecules in addressing global health challenges.

The synthesis of Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]- involves multi-step organic transformations that highlight the compound's synthetic utility. Typically, the process begins with the preparation of a phenol derivative followed by etherification with 2-chloroethanol under acidic conditions. Subsequent condensation with acetyl chloride or another suitable acetylating agent yields the desired ketone. This synthetic route underscores the flexibility of the molecule and its adaptability to different chemical modifications.

The biological activity of Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]- has been studied extensively in vitro and in vivo. Preliminary findings suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with lipid rafts has led to investigations into its potential as an antiviral agent. These studies underscore the compound's broad therapeutic spectrum and its potential as a lead molecule for further drug development.

The chemical stability of this compound is another critical aspect that has been examined. The presence of both hydroxyl and chloroethoxy groups necessitates careful handling to prevent degradation under various storage conditions. Researchers have employed spectroscopic techniques such as NMR and mass spectrometry to monitor changes in the molecular structure over time. These analyses have provided valuable insights into optimal storage conditions and have helped to ensure the compound's integrity for subsequent applications.

In conclusion, Ethanone, 1-[4-(2-chloroethoxy)-2-hydroxyphenyl]- (CAS No. 109661-96-3) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features offer numerous opportunities for synthetic elaboration and biological evaluation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapeutic strategies.